Cas no 959578-21-3 (1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid structure
959578-21-3 structure
Product Name:1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
CAS No:959578-21-3
MF:C12H11BrN2O2
MW:295.131942033768
MDL:MFCD06200972
CID:3061228
PubChem ID:2763998
Update Time:2025-04-21

1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
    • AKOS005070564
    • 4Y-0814
    • 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid
    • 959578-21-3
    • 1H-Pyrazole-4-carboxylic acid, 1-(2-bromophenyl)-3,5-dimethyl-
    • SCHEMBL20604195
    • DTXSID101179372
    • 1-(2-bromophenyl)-3,5-dimethylpyrazole-4-carboxylic acid
    • MFCD06200972
    • MDL: MFCD06200972
    • Inchi: 1S/C12H11BrN2O2/c1-7-11(12(16)17)8(2)15(14-7)10-6-4-3-5-9(10)13/h3-6H,1-2H3,(H,16,17)
    • InChI Key: ACBMQBBYLOEXOT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1N1C(C)=C(C(=O)O)C(C)=N1

Computed Properties

  • Exact Mass: 294.00039Da
  • Monoisotopic Mass: 294.00039Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 235-237
  • Boiling Point: 437.0±45.0 °C at 760 mmHg
  • Flash Point: 218.1±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
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Apollo Scientific
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abcr
AB256780-1 g
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; .
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€315.00 2023-04-27
abcr
AB256780-5 g
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; .
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abcr
AB256780-10 g
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€1403.30 2023-04-27
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